(Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid

• IUPAC Name: 2-[[(2Z)-2-[(4-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetic acid
• InChI: InChI=1S/C17H11ClO5/c18-11-3-1-10(2-4-11)7-15-17(21)13-6-5-12(8-14(13)23-15)22-9-16(19)20/h1-8H,9H2,(H,19,20)/b15-7-
• InChI Key: GPUPIEWPIYYXFJ-CHHVJCJISA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)Cl
• Molecular Formula: C17H11ClO5
• Molecular Weight: 330.7 g/mol
• CAS No.: 900875-89-0

Description

(Z)-2-((2-(4-Chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid is a benzofuran derivative characterized by a 4-chlorobenzylidene substituent at the 2-position of the benzofuran core and an acetic acid moiety linked via an ether group at the 6-position. The Z-configuration of the benzylidene double bond is critical for its stereochemical and electronic properties.

Biological Activity

(Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound features a benzofuran moiety linked to an acetic acid group, with a chlorobenzylidene substituent. Its structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{13}\text{ClO}_4$$

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, particularly in the realms of antibacterial and antihypoxic effects.

1. Antibacterial Activity

Studies have demonstrated that (Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid possesses significant antibacterial properties against both gram-positive and gram-negative bacteria. Notable findings include:

• Tested Strains : The compound was evaluated against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.
• Inhibition Results : The minimum inhibitory concentration (MIC) values indicated potent activity, particularly against S. aureus and E. coli, suggesting its potential as a therapeutic agent in treating bacterial infections .

2. Antihypoxic Effects

In vivo studies have shown that the compound exerts a strong antihypoxic effect, which is crucial for protecting tissues during oxygen deprivation:

• Mechanism : The compound enhances the survival of cerebral tissue during acute hypoxia in animal models.
• Comparative Efficacy : It demonstrated protective effects that were 2 to 8 times more potent than reference compounds such as meclofenoxate and piracetam .

Table 1: Antibacterial Activity Summary

Bacterial Strain	MIC (µg/mL)	Activity Level
Staphylococcus aureus	8	High
Escherichia coli	16	Moderate
Pseudomonas aeruginosa	32	Low

Case Studies

• Study on Antibacterial Efficacy :
  • A research team conducted a series of experiments to evaluate the antibacterial properties of the compound against various pathogens. The results indicated a strong correlation between the structural features of the compound and its biological activity, particularly highlighting the role of the chlorobenzylidene group in enhancing efficacy .
• Antihypoxic Action in Animal Models :
  • In trials involving mice subjected to induced hypoxia, the compound significantly prolonged survival rates and maintained energy levels in cerebral tissues compared to control groups. This study emphasizes its potential application in treating ischemic conditions .

The biological activity of (Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid can be attributed to several mechanisms:

• Antibacterial Mechanism : The compound likely disrupts bacterial cell wall synthesis or interferes with metabolic pathways essential for bacterial survival.
• Antihypoxic Mechanism : By enhancing cellular energy metabolism and reducing oxidative stress during hypoxic conditions, this compound aids in preserving cellular integrity and function under low oxygen levels.

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The compound’s structural analogs differ primarily in the substituents on the benzylidene ring and the functional group at the 6-position. Key examples include:

Compound	Substituents (Benzylidene Ring)	6-Position Functional Group	Molecular Weight (g/mol)	Key Properties
Target compound	4-Chloro	Acetic acid	356.33 (C₁₉H₁₆ClO₇)	Higher polarity due to acetic acid
(Z)-2-(3,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yloxy)acetic acid	3,4-Dimethoxy	Acetic acid	356.33 (C₁₉H₁₆O₇)	Electron-donating methoxy groups
Methyl 2-((2-(4-tert-butylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate	4-tert-Butyl	Methyl ester	366.4 (C₂₂H₂₂O₅)	Hydrophobic (XLogP3: 5.2)
(Z)-3-oxo-2-(4-isopropylbenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate	4-Isopropyl	2,6-Dimethoxybenzoate	Not provided	Bulky ester group; reduced solubility
(2Z)-2-(2,4-Dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate	2,4-Dimethoxy	4-Fluorobenzoate	Not provided	Fluorine’s electronegativity impacts binding

Electronic and Steric Effects

• Methoxy groups : Analogs with 3,4-dimethoxy or 2,4-dimethoxy substituents () exhibit increased electron density, which may alter redox properties or binding to polar targets.
• Fluorine vs. Chlorine : The 4-fluorobenzoate analog () may exhibit lower steric hindrance but similar electronic effects due to fluorine’s smaller atomic radius.

Physicochemical Properties

• Solubility : The acetic acid moiety in the target compound improves aqueous solubility compared to ester derivatives (e.g., methyl ester in or benzoate in ), which have higher logP values and hydrophobicity .